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Compound of Interest

2-Chloro-5-ethylpyridine
Compound Name:

hydrochloride
CAS No.: 104801-39-0
Cat. No.: B3363706

Get Quote

Executive Summary & Chemical Identity[1][3]

This guide provides a technical analysis of the safety hazards associated with 2-Chloro-5-
ethylpyridine hydrochloride (CAS 104801-39-0).[1][2][3] Often utilized as a critical
intermediate in the synthesis of agrochemicals (e.g., neonicotinoids) and active pharmaceutical
ingredients (APIs), this compound presents a dual-hazard profile: the systemic toxicity
characteristic of halogenated pyridines and the corrosive potential of the hydrochloride salt
form.

Effective risk mitigation requires a move beyond generic safety data sheets (SDS). This
document synthesizes chemical structure analysis with practical handling protocols to establish
a self-validating safety system for laboratory and pilot-plant scale operations.

Chemical Identity Table[1][2]
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Property Specification

Chemical Name 2-Chloro-5-ethylpyridine hydrochloride

CAS Number 104801-39-0

Molecular Formula C7HsCIN[4] - HCI (C7HoCI2N)

Molecular Weight 178.06 g/mol

Physical State Solid (Crystalline powder)

Solubility Soluble in water (hydrolyzes), Methanol, DMSO

5-Ethyl-2-chloropyridine HCI; 2-Chloro-5-

Synonyms _ .
ethylpyridinium chloride

Hazard Identification & Mechanistic Toxicity[8][9]
[10]
GHS Classification (Derived)

Based on the structural activity relationship (SAR) of 2-chloropyridines and the acidity of
hydrochloride salts, the following GHS classification is applied as a conservative safety
baseline:

Signal Word:WARNING (Potential for DANGER upon moisture contact)
o Acute Toxicity (Oral): Category 4 (H302) — Harmful if swallowed.
o Skin Corrosion/Irritation: Category 2 (H315) — Causes skin irritation.

e Serious Eye Damage/Irritation: Category 2A/1 (H319/H318) — Causes serious eye irritation;
risk of corneal damage due to acidic hydrolysis.

» Specific Target Organ Toxicity (Single Exposure): Category 3 (H335) — May cause respiratory
irritation.

Mechanistic Insight: Why These Hazards Exist?
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» The Pyridine Ring: Halogenated pyridines are lipophilic, allowing them to penetrate the
stratum corneum and cell membranes. Once systemic, they can act as neurotoxins or
hepatotoxins. The 5-ethyl substitution generally reduces volatility compared to 2-
chloropyridine, but does not eliminate systemic toxicity.[4]

e The Hydrochloride Moiety: The .HCI component is not merely a spectator. Upon contact with
mucous membranes (eyes, lungs) or sweat, it hydrolyzes to release hydrochloric acid. This
mechanism transforms a simple "irritant” dust into a potential chemical burn hazard,
particularly for the eyes.

Technical Handling Protocols (Hierarchy of
Controls)

To ensure scientific integrity and safety, controls must be implemented in a strict hierarchy.
Reliance on PPE alone is a failure of protocol design.

Engineering Controls (Primary Barrier)[1]

o Containment: All weighing and transfer operations must occur within a certified chemical
fume hood or powder containment balance enclosure.

o Face Velocity: Maintain a minimum face velocity of 0.5 m/s (100 fpm).

 Static Control: As a dry organic salt, the powder may be susceptible to static charge buildup.
Use anti-static weighing boats and ground all metal spatulas/transfer lines to prevent ignition
of co-solvents.

Personal Protective Equipment (Secondary Barrier)

e Respiratory: If engineering controls are breached (e.g., spill outside hood), a full-face
respirator with ABEK-P3 combination filters (Organic Vapor + Acid Gas + Particulate) is
required due to the potential for HCI gas release.[4]

e Dermal:

o Standard: Nitrile gloves (minimum thickness 0.11 mm) are sufficient for incidental contact
with the solid.
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o Solution/High Exposure: Double-gloving is recommended.[4] Inner layer: Nitrile; Outer
layer: Laminate (PE/EVOH) to prevent permeation of the pyridine base if dissolved in
organic solvents like DCM or DMSO.

Protocol Visualization: Hierarchy of Controls
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Caption: Operational safety hierarchy prioritizing engineering containment over PPE to mitigate
dust and vapor risks.

Emergency Response & Stability
Decomposition & Fire[2]
o Thermal Decomposition: Hazardous products include Hydrogen Chloride (HCI) gas, Nitrogen

Oxides (NOx), and Carbon Monoxide.

» Firefighting: Do not use a high-pressure water jet, which may scatter the acidic powder.[4]
Use COz, dry chemical, or alcohol-resistant foam. Firefighters must wear SCBA to protect
against HCI inhalation.
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Spill Cleanup Decision Tree

A standardized response workflow prevents panic and ensures correct neutralization.
Scenario: A 509 bottle drops and shatters on the lab floor.

o Evacuate: Clear the immediate area (3-5 meters).

o Assess: Is it dry powder or mixed with solvent?

o Action (Dry): Gently cover with a dry absorbent pad or paper towels to minimize dust. Do not
sweep vigorously.

o Action (Wet/Solvent): Cover with an acid-neutralizing spill kit (containing sodium
carbonate/bicarbonate).

» Disposal: Collect in a dedicated "Solid Hazardous Waste" container labeled "Toxic +
Corrosive".

Emergency Workflow Diagram
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Caption: Decision matrix for safe cleanup of spills, distinguishing between dry powder and
solution states.

Toxicological & Ecological Data
Acute Toxicity Profile

e Oral: LD50 values for similar chloropyridines range from 300 to 1000 mg/kg (Rat). Treat as
Category 4.
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 Inhalation: High concentrations of dust are extremely irritating to the upper respiratory tract.
Delayed pulmonary edema is possible if HCI gas is generated in situ in the lungs.

Environmental Impact

Chlorinated pyridines are generally not readily biodegradable and can be toxic to aquatic life
(Category 2/3 Chronic).

e Protocol: Do not allow the substance to enter drains.[5][6][7] All aqueous waste streams from
reactions involving this compound must be collected and treated as hazardous chemical
waste, not flushed.

Storage & Incompatibilities
o Storage Conditions: Store in a cool, dry place. The container must be tightly sealed.[5][8][7]

e Hygroscopy: As a hydrochloride salt, it is hygroscopic. Moisture absorption will lead to
clumping and hydrolysis, releasing HCI gas inside the container (pressure buildup risk).

e Incompatibilities:
o Strong Oxidizing Agents: Risk of fire/explosion.[3][6]

o Strong Bases: Exothermic reaction releasing the free base (2-Chloro-5-ethylpyridine),
which may be an oily liquid with different solubility and toxicity properties.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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